Cas no 72955-87-4 (Ethanamine, 2-[2-(methylsulfinyl)phenoxy]-)

• Product Name: Ethanamine, 2-[2-(methylsulfinyl)phenoxy]-
• CAS No: 72955-87-4
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 4160903
• PubChem ID: 20406124
• Update Time: 2025-04-24

Ethanamine, 2-[2-(methylsulfinyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[2-(methylsulfinyl)phenoxy]-
• 2-[2-(Methylsulfinyl)phenoxy]ethanamine
• SCHEMBL7408150
• 72955-87-4
• DTXSID701279798

• Inchi： 1S/C9H13NO2S/c1-13(11)9-5-3-2-4-8(9)12-7-6-10/h2-5H,6-7,10H2,1H3
• InChI Key： RTRHUTMJBNRFOL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1OCCN)=O

Computed Properties

• Exact Mass: 199.06669983Da
• Monoisotopic Mass: 199.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.5Ų